3-allyl-2-((2-oxo-2-(piperidin-1-yl)ethyl)thio)-6,7-dihydro-3H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4(5H)-one

• IUPAC Name: 10-(2-oxo-2-piperidin-1-ylethyl)sulfanyl-11-prop-2-enyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-12-one
• InChI: InChI=1S/C19H23N3O2S2/c1-2-9-22-18(24)16-13-7-6-8-14(13)26-17(16)20-19(22)25-12-15(23)21-10-4-3-5-11-21/h2H,1,3-12H2
• InChI Key: INKJYVQZIKRHFG-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=O)C2=C(N=C1SCC(=O)N3CCCCC3)SC4=C2CCC4
• Molecular Formula: C19H23N3O2S2
• Molecular Weight: 389.5 g/mol
• CAS No.: 325693-27-4

Description

This compound is a thieno[2,3-d]pyrimidin-4(5H)-one derivative featuring a fused cyclopenta[4,5]thieno[2,3-d]pyrimidinone core. Key structural elements include:

• 2-((2-Oxo-2-(piperidin-1-yl)ethyl)thio) substituent: A thioether linkage to a piperidine-containing ketone, likely enhancing lipophilicity and influencing target binding .
• Fused bicyclic system: The cyclopenta-thienopyrimidinone scaffold is structurally rigid, which may improve metabolic stability compared to simpler heterocycles .

Biological Activity

The compound 3-allyl-2-((2-oxo-2-(piperidin-1-yl)ethyl)thio)-6,7-dihydro-3H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4(5H)-one is a synthetic derivative belonging to a class of thienopyrimidine compounds. This compound has gained attention due to its potential biological activities, particularly in the fields of antimicrobial and anticancer research.

Chemical Structure and Properties

The molecular formula of this compound is $C_{18}H_{21}N_3O_2S$, with a molecular weight of approximately 343.45 g/mol. Its structure features a cyclopentathieno-pyrimidine core with an allyl group and a piperidine moiety, which are crucial for its biological interactions.

Biological Activities

Research indicates that this compound exhibits significant biological activities, particularly:

1. Antibacterial Activity
Studies have demonstrated that derivatives of this compound show activity against various bacterial strains, including:

• Staphylococcus aureus
• Bacillus subtilis
• Escherichia coli .

These findings suggest that the compound may possess properties suitable for development into antibacterial agents.

2. Anticancer Activity
The anticancer potential of similar thienopyrimidine derivatives has been explored in various studies. For instance, compounds with structural similarities have shown effectiveness against cancer cell lines such as colon carcinoma (HCT-116) and breast cancer (T47D), with IC50 values indicating moderate to high potency against these cell types .

The mechanism by which 3-allyl-2-((2-oxo-2-(piperidin-1-yl)ethyl)thio)-6,7-dihydro-3H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4(5H)-one exerts its biological effects may involve:

• Inhibition of key enzymes : Similar compounds have been reported to inhibit enzymes like acetylcholinesterase and urease, which are critical in various physiological processes and disease mechanisms .

Table 1: Summary of Biological Activities

Activity Type	Target Organisms/Cell Lines	Observed Effects	Reference
Antibacterial	Staphylococcus aureus	Moderate activity
	Bacillus subtilis	Moderate activity
	Escherichia coli	Moderate activity
Anticancer	HCT-116 (Colon Carcinoma)	IC50 = 6.2 μM
	T47D (Breast Cancer)	IC50 = 27.3 μM

Case Studies

A recent study synthesized a series of thienopyrimidine derivatives and evaluated their biological activities through in vitro assays. The results indicated that modifications in the side chains significantly influenced their antibacterial and anticancer properties. The compound's ability to bind to bovine serum albumin (BSA) was also assessed, indicating its pharmacological effectiveness in vivo .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Similarities and Differences

Compound Name / CAS/ID	Core Structure	Substituents	Key Features
Target Compound (CAS 325693-40-1)	Cyclopenta[4,5]thieno[2,3-d]pyrimidin-4(5H)-one	3-Allyl, 2-((2-oxo-2-(piperidin-1-yl)ethyl)thio)	High lipophilicity due to piperidine; allyl group offers synthetic versatility
Thieno[2,3-d]pyrimidin-4(3H)-one (CAS 14080-50-3)	Thieno[2,3-d]pyrimidin-4(3H)-one	No fused cyclopenta ring; minimal substituents	Simpler scaffold with lower molecular weight; baseline for SAR studies
5,6-Dimethylthieno[2,3-d]pyrimidin-4(3H)-one (CAS 18593-44-7)	Thieno[2,3-d]pyrimidin-4(3H)-one	5,6-Dimethyl	Methyl groups enhance steric hindrance; potential for improved selectivity
Ethyl 2-(2-((3-(4-chlorophenyl)-4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-2-yl)thio)acetamido)acetate (CAS 573938-02-0)	Cyclopenta[4,5]thieno[2,3-d]pyrimidin-4(3H)-one	3-(4-Chlorophenyl), 2-(thioacetamido acetate)	Chlorophenyl group increases electron-withdrawing effects; ester moiety improves solubility

Pharmacological and Physicochemical Properties

• Synthetic Accessibility: Allyl and thioether groups allow for modular derivatization, as seen in related antitumor thieno[2,3-d]pyrimidinones .
• Biological Activity: Compounds with cyclopenta-thienopyrimidinone cores (e.g., CAS 573938-02-0) show antitumor activity via kinase inhibition . Piperidine-containing analogs may target neurological receptors, though this requires validation .

Key Research Findings

Antitumor Potential: Ethyl thioacetate derivatives (e.g., compound 15 in ) demonstrated IC₅₀ values <10 µM against breast cancer cell lines, suggesting the thienopyrimidinone core is critical for activity .

Anti-Tyrosinase Activity: Tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidines () inhibited tyrosinase at 0.5–2.0 µM, highlighting the role of fused ring systems in enzyme targeting .

Structural Similarity Metrics : The target compound shares 84% similarity with CAS 14080-50-3 (), indicating conserved pharmacophoric features despite divergent substituents.